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Compound of Interest

Compound Name: Terpin

Cat. No.: B149876 Get Quote

An In-depth Technical Guide to cis-Terpin Hydrate

Introduction
cis-Terpin hydrate, a monocyclic terpene diol, is a well-known expectorant used to loosen

mucus and alleviate congestion associated with respiratory conditions like bronchitis.[1][2] It is

a hydrate of terpin, derived from sources such as turpentine oil, oregano, thyme, and

eucalyptus.[1][2] This document provides a comprehensive overview of the chemical structure,

properties, and synthesis of cis-terpin hydrate, intended for researchers, scientists, and

professionals in drug development.

Chemical Structure and Properties
cis-Terpin hydrate is the monohydrate of the cis-isomer of p-menthane-1,8-diol.[3][4] The core

structure is a cyclohexane ring substituted with a methyl group at position 1 and a 2-

hydroxypropan-2-yl group at position 4. In the cis isomer, the two hydroxyl groups are on the

same side of the ring. The chemical formula for the hydrated form is C₁₀H₂₂O₃.[1][5][6]

Chemical Identifiers
IUPAC Name: (1s,4s)-4-(2-hydroxypropan-2-yl)-1-methylcyclohexan-1-ol hydrate[2]

CAS Number: 2451-01-6[1][2][3]
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Synonyms: Terpin monohydrate, cis-p-menthane-1,8-diol monohydrate, Terpinol hydrate[1]

[2][3][5]

The chemical structure of cis-terpin hydrate is depicted in the following diagram:

Caption: Chemical structure of cis-terpin hydrate.

Physicochemical Data
The quantitative properties of cis-terpin hydrate are summarized in the table below for easy

reference and comparison.

Property Value Reference(s)

Molecular Formula C₁₀H₂₂O₃ [1][5]

Molecular Weight 190.28 g/mol [1][5][7]

Appearance
White crystalline solid, rhombic

pyramids
[1][3]

Melting Point 116-117 °C [3][5]

Boiling Point 258 °C (anhydrous form) [3][5]

Solubility in Water 3.42 g/L at 25 °C [5]

Solubility in Ethanol 38 mg/mL [1]

Solubility in DMSO 60 mg/mL [1]

CAS Number 2451-01-6 [1][3]

Experimental Protocols
The synthesis of cis-terpin hydrate can be achieved through the acid-catalyzed hydration of

pinenes found in turpentine oil. Below are outlines of established experimental methodologies.

Protocol 1: Synthesis from Turpentine Oil using Sulfuric
Acid
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This method relies on the hydration of α-pinene and β-pinene, the main constituents of

turpentine oil.[8][9]

Workflow Diagram:

Start: Turpentine Oil + Sulfuric Acid
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(e.g., 90+ hours)

Emulsion Formation and Breaking

Crystallization of cis-Terpin Hydrate
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Wash Crystals
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Dry Crystals
(60-70 °C Oven)
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Caption: Synthesis workflow of cis-terpin hydrate from turpentine.

Methodology:

Turpentine oil is mixed with a controlled amount of sulfuric acid.[8]

The mixture is subjected to vigorous and prolonged agitation, which can extend for over

ninety hours. This promotes the formation of an emulsion.[8]

The reaction vessel is then left to stand, allowing the emulsion to break and the cis-terpin
hydrate to crystallize out of the solution.[8]

The crystalline product is separated from the reaction mixture via filtration, for instance,

using a Buchner funnel under suction.[8]

The collected crystals are washed sequentially with dilute ammonia to neutralize and remove

residual acid, followed by washes with water to remove any remaining impurities.[8]

The purified crystals are then dried in an oven at a temperature of 60-70 °C to yield the final

product.[8]

Protocol 2: Two-Step Synthesis from Limonene
This alternative pathway synthesizes cis-terpin hydrate from limonene using trifluoroacetic

acid.[9]

Signaling Pathway Diagram:
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Caption: Two-step synthesis pathway from limonene.

Methodology:

Step 1: Formation of Terpin bis-trifluoroacetate: Limonene is reacted with trifluoroacetic acid

in the presence of a sulfuric acid catalyst. This reaction yields terpin bis-trifluoroacetate.[9]

Step 2: Hydrolysis: The resulting terpin bis-trifluoroacetate is then hydrolyzed using sodium

hydroxide to produce p-menthane-1,8-diol monohydrate (cis-terpin hydrate).[9] This method

has been reported to achieve a yield of 73%.[9]

Pharmacological Action
cis-Terpin hydrate functions as an expectorant by directly acting on the bronchial secretory

cells.[2] It is believed to increase the volume of fluid in the respiratory tract, which helps to

liquefy bronchial secretions and reduce mucus viscosity. This facilitates the removal of mucus,

making coughs more productive.[2]

Conclusion
cis-Terpin hydrate is a well-characterized molecule with a long history of use in respiratory

medicine. Its chemical structure is based on a p-menthane diol framework, and it can be

reliably synthesized from readily available natural terpenes. The data and protocols presented
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in this guide offer valuable technical information for professionals engaged in chemical

research and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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